![molecular formula C12H18Cl2N2 B6262997 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride CAS No. 2173999-46-5](/img/no-structure.png)
1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride
Overview
Description
1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride (CHND) is a cyclic organic compound with a unique structure and properties. It is an important synthetic building block used in a variety of scientific applications and research. CHND is a white crystalline solid with a melting point of 213°C, and is soluble in water and other organic solvents. It is also an important intermediate in the synthesis of a variety of organic compounds.
Scientific Research Applications
1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride is a versatile building block used in a variety of scientific research applications. It is used in the synthesis of novel organic compounds, such as polymers, dyes, and pharmaceuticals. It is also used as a starting material in the synthesis of a variety of heterocyclic compounds. Furthermore, it is used as a ligand in coordination chemistry and is used in the synthesis of catalysts for organic reactions.
Mechanism of Action
1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride is a versatile building block used in a variety of scientific research applications. The mechanism of action of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride is dependent on the specific application. For example, when used as a ligand in coordination chemistry, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride can form coordination complexes with transition metals, which can then be used as catalysts for organic reactions. When used in the synthesis of polymers, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride can act as a cross-linking agent, linking different monomers together to form a polymer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride are largely unknown. However, it has been suggested that 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride may have potential anti-inflammatory, anti-cancer, and anti-viral properties. Additionally, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators.
Advantages and Limitations for Lab Experiments
The advantages of using 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride in lab experiments include its availability, low cost, and ease of synthesis. Additionally, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride is a versatile building block that can be used in a variety of scientific research applications. The main limitation of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride is that its biochemical and physiological effects are largely unknown.
Future Directions
The potential applications of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride are vast and the future directions for its use are numerous. One potential future direction for 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride is in the development of novel drugs and therapeutics. Additionally, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride could be used as a starting material for the synthesis of polymers, dyes, and pharmaceuticals. Furthermore, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride could be used as a ligand in coordination chemistry and could be used in the synthesis of catalysts for organic reactions. Finally, further research could be conducted to explore the biochemical and physiological effects of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride and its potential applications in medicine.
Synthesis Methods
1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride can be synthesized through a variety of methods, including condensation of 1,6-diaminonaphthalene with 2-chloro-1,3-dicyanopropene in the presence of an acid catalyst. This reaction produces a cyclic compound with a 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine structure. The product can then be purified by recrystallization from a mixture of ethanol and water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride involves the condensation of 2-aminobenzaldehyde with 1,2,3,4-tetrahydroquinoline followed by cyclization and further reactions to form the final product.", "Starting Materials": [ "2-aminobenzaldehyde", "1,2,3,4-tetrahydroquinoline", "Sodium methoxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzaldehyde with 1,2,3,4-tetrahydroquinoline in the presence of sodium methoxide to form 2-(1,2,3,4-tetrahydroquinolin-2-yl)benzaldehyde", "Step 2: Cyclization of 2-(1,2,3,4-tetrahydroquinolin-2-yl)benzaldehyde with hydrochloric acid to form 1,2,3,4-tetrahydro-1,6-naphthyridine", "Step 3: Oxidation of 1,2,3,4-tetrahydro-1,6-naphthyridine with hydrogen peroxide to form 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine", "Step 4: Dihydrochloride salt formation of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine with hydrochloric acid in ethanol to form the final product" ] } | |
CAS RN |
2173999-46-5 |
Product Name |
1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride |
Molecular Formula |
C12H18Cl2N2 |
Molecular Weight |
261.2 |
Purity |
95 |
Origin of Product |
United States |
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